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Compound of Interest

Compound Name: Tridocosyl phosphite

Cat. No.: B12642268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

tridodecyl phosphite, a versatile organophosphorus compound. Due to the existence of various

isomers, data for tridodecyl phosphite (CAS 3076-63-9), triisodecyl phosphite (CAS 25448-25-

3), and tris(tridecyl) phosphite (CAS 68610-62-8) are presented to offer a thorough

understanding of this compound class. This document is intended to serve as a valuable

resource for professionals in research and development.

Quantitative Physical and Chemical Properties
The physical properties of tridodecyl phosphite can vary depending on the specific isomeric

structure of the dodecyl or decyl groups. The following tables summarize the key quantitative

data available for different isomers.

Table 1: General and Physical Properties of Tridodecyl Phosphite Isomers
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Property
Tridodecyl
Phosphite (CAS
3076-63-9)

Triisodecyl
Phosphite (CAS
25448-25-3)

Tris(tridecyl)
Phosphite (CAS
68610-62-8)

Molecular Formula C₃₆H₇₅O₃P[1] C₃₀H₆₃O₃P[2][3] C₃₉H₈₁O₃P

Molecular Weight 586.959 g/mol [1] 502.79 g/mol [3][4] ~623 g/mol

Appearance Light yellow liquid[5]

Colorless to almost

colorless clear

liquid[2]

Colorless transparent

liquid

Density
0.872 - 0.882 g/mL at

25 °C[6]

0.884 g/mL at 25 °C[3]

[7]
0.89 g/mL at 25 °C[8]

Boiling Point >300 °C[5] 166 °C[3][7] -

Melting Point ~25 °C - <-20 °C

Refractive Index
1.4545 - 1.4595 at 25

°C[6]
1.46 at 20 °C[3][7] 1.461 at 20 °C[8]

Viscosity - - 20 cP

Flash Point - 113 °C (closed cup)[3] >230 °F

Table 2: Solubility and Stability of Tridodecyl Phosphite

Property Description

Solubility in Water Practically insoluble.

Solubility in Organic Solvents
Soluble in most organic solvents, including

hydrocarbons and esters[5].

Hydrolytic Stability
Good hydrolytic stability, does not easily break

down in the presence of moisture[5].

Experimental Protocols for Determination of
Physical Properties
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While specific experimental reports for tridodecyl phosphite are not publicly available, the

determination of its physical properties follows standardized methodologies, such as those

outlined in the OECD Guidelines for the Testing of Chemicals.[5][7]

Density Determination
The density of liquid tridodecyl phosphite is determined using a calibrated pycnometer or a

digital density meter. The mass of a known volume of the substance is measured at a specific

temperature, typically 25 °C. The density is then calculated by dividing the mass by the volume.

Boiling Point Determination
The boiling point is determined by distillation. The sample is heated in a distillation apparatus,

and the temperature at which the vapor pressure of the liquid equals the atmospheric pressure

is recorded as the boiling point. For high molecular weight compounds like tridodecyl

phosphite, this is often performed under reduced pressure to prevent decomposition.

Melting Point Determination
For isomers that are solid at or near room temperature, the melting point is determined by

placing a small amount of the substance in a capillary tube and heating it in a melting point

apparatus. The temperature range over which the substance melts is recorded.

Refractive Index Measurement
The refractive index is measured using a refractometer. A few drops of the liquid sample are

placed on the prism of the instrument, and the refractive index is read directly from the scale at

a specified temperature, usually 20 °C or 25 °C, and at the sodium D-line (589 nm).

Viscosity Measurement
The viscosity of liquid tridodecyl phosphite can be determined using a viscometer, such as a

capillary viscometer or a rotational viscometer, following standard procedures like those

described in ASTM methods. The time it takes for a specific volume of the liquid to flow through

a capillary is measured, or the torque required to rotate a spindle in the liquid is determined.

Antioxidant Mechanism in Polymer Stabilization
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Tridodecyl phosphite is widely used as a secondary antioxidant in polymers. Its primary

function is to decompose hydroperoxides (ROOH) that are formed during the thermal or photo-

oxidation of the polymer. This action prevents chain scission and cross-linking, thereby

maintaining the mechanical properties and appearance of the polymer.

The diagram below illustrates the logical workflow of tridodecyl phosphite's action as a

hydroperoxide decomposer in a polymer matrix.

Caption: Antioxidant mechanism of tridodecyl phosphite in polymers.

Conclusion
Tridodecyl phosphite is a high molecular weight organophosphorus compound with well-

defined physical properties that make it suitable for its primary application as a secondary

antioxidant and stabilizer in various polymers. Its low volatility, good hydrolytic stability, and

solubility in organic solvents are key characteristics for its performance. The provided data and

general experimental methodologies offer a solid foundation for researchers and professionals

working with this important industrial chemical. The visualization of its antioxidant mechanism

highlights its crucial role in preventing polymer degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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